N-[2-[2-(4-phenylmethoxyphenoxy)ethoxy]ethyl]cyclopentanamine

• Molecular Formula: C22H29NO3
• Molecular Weight: 355.5 g/mol
• IUPAC Name: N-[2-[2-(4-phenylmethoxyphenoxy)ethoxy]ethyl]cyclopentanamine
• InChI: InChI=1S/C22H29NO3/c1-2-6-19(7-3-1)18-26-22-12-10-21(11-13-22)25-17-16-24-15-14-23-20-8-4-5-9-20/h1-3,6-7,10-13,20,23H,4-5,8-9,14-18H2
• InChI Key: CBORAWKKEONTDN-UHFFFAOYSA-N
• SMILES: C1CCC(C1)NCCOCCOC2=CC=C(C=C2)OCC3=CC=CC=C3

Description

N-[2-[2-(4-phenylmethoxyphenoxy)ethoxy]ethyl]cyclopentanamine is a chemical compound that has been widely researched for its potential applications in the field of medicine. This compound is commonly referred to as "PPPA" and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action for PPPA is not yet fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain. Specifically, it has been found to increase the release of acetylcholine, which is an important neurotransmitter involved in cognitive function and memory.
Biochemical and Physiological Effects:
PPPA has been found to have a range of biochemical and physiological effects, including the ability to enhance cognitive function and memory. It has also been shown to have potential applications in the treatment of Alzheimer's disease and other cognitive disorders.

Advantages and Limitations for Lab Experiments

One advantage of using PPPA in lab experiments is its ability to enhance cognitive function and memory, which can be useful in a range of research applications. However, one limitation is that the exact mechanism of action is not yet fully understood, which can make it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on PPPA, including further investigation into its mechanism of action and potential applications in the treatment of cognitive disorders. Additionally, there is potential for the development of new compounds based on PPPA that may have even greater efficacy and fewer side effects.

Synthesis Methods

The synthesis method for PPPA involves several steps, including the reaction of 4-phenylmethoxyphenol with 2-chloroethyl cyclopentyl ether to form the intermediate compound. This is then reacted with 2-(2-aminoethoxy)ethanol to produce the final product, N-[2-[2-(4-phenylmethoxyphenoxy)ethoxy]ethyl]cyclopentanamine.

Scientific Research Applications

PPPA has been widely researched for its potential applications in the field of medicine. It has been found to have a range of effects on the central nervous system, including the ability to enhance cognitive function and memory. It has also been shown to have potential applications in the treatment of Alzheimer's disease and other cognitive disorders.